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Compound of Interest

Compound Name: Doramectin monosaccharide

Cat. No.: B1496289 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Doramectin, a member of the avermectin family of macrocyclic lactones, is a potent

endectocide used in veterinary medicine to treat and control internal and external parasites in

animals such as cattle, sheep, and pigs.[1][2][3] Regulatory agencies worldwide have

established maximum residue limits (MRLs) for doramectin in edible tissues to ensure food

safety. Consequently, sensitive and reliable analytical methods are required for the routine

monitoring of doramectin residues in animal-derived food products. This application note

provides a detailed overview of the sample preparation methodologies for the analysis of

doramectin in various tissue types, focusing on extraction and purification techniques prior to

chromatographic analysis. The methods described are applicable for the determination of the

parent doramectin molecule, which contains a disaccharide moiety.

Experimental Workflow

The general workflow for the analysis of doramectin in tissues involves sample

homogenization, extraction of the analyte from the tissue matrix, cleanup of the extract to

remove interfering substances, and finally, analysis by a suitable chromatographic technique.
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Sample Preparation

Extract Cleanup

Analysis

Tissue Homogenization
(e.g., with Sodium Sulfate)

Solvent Extraction
(e.g., Acetonitrile, Isooctane)

Centrifugation

Collect Supernatant

Liquid-Liquid Partitioning
(e.g., with Hexane)

Transfer Extract

Solid-Phase Extraction (SPE)
(e.g., C8 or C18 Cartridge)

Elution

Evaporation to Dryness

Reconstitution

Derivatization
(for Fluorescence Detection)

Purified Extract

HPLC-FLD or LC-MS/MS Analysis
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Influencing Factors

Method Selection

Tissue Matrix
(Fat, Muscle, Liver)

Liquid-Liquid Extraction
+ SPE Cleanup

High Fat Content
Requires Robust Cleanup

Required Sensitivity
(e.g., MRL)

LC-MS/MS Analysis

High Sensitivity & Specificity

Sample Throughput
(High vs. Low)

QuEChERS

High Throughput Needs

Available Instrumentation

HPLC-FLD Analysis

Fluorescence Detector Available Mass Spectrometer Available
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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